1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea

• IUPAC Name: 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea
• InChI: InChI=1S/C16H19N3OS/c20-15-10-14(12-8-4-5-9-13(12)15)18-19-16(21)17-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H2,17,19,21)/b18-14+
• InChI Key: YMSGOPJJJNEVJJ-NBVRZTHBSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NN=C2CC(=O)C3=CC=CC=C23
• Isomeric SMILES: C1CCC(CC1)NC(=S)N/N=C/2\CC(=O)C3=CC=CC=C23
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea is an organosulfur compound that belongs to the class of thiourea derivatives. Thiourea derivatives are known for their diverse biological activities and applications in various fields, including chemistry, biology, and medicine . The compound’s structure features a cyclohexyl group, an indene moiety, and a thiourea functional group, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea typically involves the reaction of cyclohexylamine with 3-oxoindene-1-carbaldehyde in the presence of thiourea. The reaction is carried out under reflux conditions in an appropriate solvent, such as ethanol or methanol, to facilitate the formation of the desired product . The reaction mechanism involves the condensation of the amine and aldehyde to form an imine intermediate, which subsequently reacts with thiourea to yield the final product.

Industrial Production Methods

Industrial production of 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity of the product. Additionally, purification techniques like recrystallization or chromatography may be employed to isolate the compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride, leading to the formation of corresponding amines or alcohols.

Substitution: The thiourea moiety can participate in nucleophilic substitution reactions, where the sulfur atom is replaced by other nucleophiles like halides or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in solvents like acetonitrile or dichloromethane.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are often performed in solvents like ethanol or tetrahydrofuran.

Substitution: Halides, alkoxides; reactions may be conducted in polar aprotic solvents like dimethylformamide or dimethyl sulfoxide.

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines, alcohols

Substitution: Halogenated or alkoxylated derivatives

Scientific Research Applications

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea has several scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry and as a building block in organic synthesis.

Biology: Exhibits antibacterial, antioxidant, and anticancer properties, making it a potential candidate for drug development.

Medicine: Investigated for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the production of dyes, elastomers, and other commercial products.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea involves its interaction with specific molecular targets and pathways. The compound’s thiourea moiety can form hydrogen bonds with biological macromolecules, such as proteins and nucleic acids, leading to inhibition of their function . Additionally, the indene moiety may interact with cellular receptors or enzymes, modulating their activity and resulting in various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea
• 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea
• 1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea

Uniqueness

1-cyclohexyl-3-[(E)-(3-oxoinden-1-ylidene)amino]thiourea is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the cyclohexyl group enhances its lipophilicity, while the indene moiety contributes to its aromaticity and potential for π-π interactions. The thiourea functional group is crucial for its ability to form hydrogen bonds and participate in various chemical reactions .